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Compound of Interest

Compound Name: Piperonyl acetone

Cat. No.: B1678440

Technical Guide: Physical Properties of
Piperonyl Acetone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
piperonyl acetone, also known by its IUPAC name, 4-(1,3-benzodioxol-5-yl)butan-2-one. The
information herein is curated for professionals in research and development who require
precise data for experimental design, chemical synthesis, and formulation development. This
document details the boiling point and density of piperonyl acetone, outlines standard
experimental methodologies for their determination, and provides visual workflows for these
procedures.

Quantitative Physical Properties

The physical constants of piperonyl acetone are critical for its handling, purification, and use
in various applications. The following table summarizes the key quantitative data available for
its boiling point and density. It is important to note that the boiling point is significantly
influenced by ambient pressure.
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Physical Property Value Conditions

Boiling Point 2945 °C at 760 mmHg[1]

176 °C at 17 mmHg[1]

Density 1.175 g/cm3 Standard Conditions
1.175 + 0.06 g/cm?3 Predicted

Experimental Protocols for Property Determination

While specific experimental protocols for the determination of piperonyl acetone's physical
properties are not extensively detailed in publicly available literature, standard organic
chemistry methodologies are applicable. Below are detailed descriptions of common and
reliable methods for ascertaining the boiling point and density of a liquid or low-melting solid

organic compound like piperonyl acetone.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Accurate determination is crucial for distillation and for characterizing the substance's

purity.
a) Thiele Tube Method

This micro-method is suitable for determining the boiling point of small quantities of a
substance.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube
(Durham tube), rubber band or wire, heating oil (mineral oil or silicone oil), and a heat source
(Bunsen burner or heating mantle).

e Procedure:

o A small amount of piperonyl acetone (approximately 0.5 mL) is placed into the small test
tube.
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o A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test
tube.

o The test tube is attached to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

o The entire assembly is suspended in a Thiele tube containing heating oil, ensuring the
heat is distributed evenly by convection.

o The Thiele tube is gently heated at the side arm.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[2]

b) Simple Distillation Method

For larger quantities, a simple distillation provides both purification and a boiling point
measurement.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o A sample of piperonyl acetone (at least 5 mL) is placed in the distillation flask along with
a few boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm leading to the condenser to accurately measure the temperature of the vapor.
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o The sample is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,
and then passes into the condenser where it liquefies.

o The temperature is recorded when it stabilizes during the distillation of the bulk of the
liquid. This stable temperature is the boiling point.[2]

o ltis crucial to record the atmospheric pressure at the time of the measurement, as boiling
point is pressure-dependent.

Density Determination

Density is a fundamental physical property defined as the mass per unit volume of a
substance.

a) Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

o Apparatus: Pycnometer (a small glass flask with a ground-glass stopper containing a
capillary tube), analytical balance, and a constant temperature bath.

e Procedure:
o The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

o The pycnometer is filled with piperonyl acetone, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully
wiped away.

o The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.

o The pycnometer is removed, dried on the outside, and weighed again to determine the
mass of the piperonyl acetone.

o The density is calculated by dividing the mass of the piperonyl acetone by the known
volume of the pycnometer.
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b) Hydrometer or Electronic Densitometer Method

For a more rapid and direct measurement, a hydrometer or an electronic densitometer can be

used.

o Apparatus: Hydrometer or an electronic densitometer, and a graduated cylinder (for
hydrometer).

e Procedure (with Hydrometer):

o A sufficient amount of liquid piperonyl acetone is placed in a graduated cylinder to allow
the hydrometer to float freely.

o The hydrometer is gently lowered into the liquid until it floats.

o The density is read directly from the scale on the hydrometer at the point where the

surface of the liquid meets the stem.
e Procedure (with Electronic Densitometer):

o The instrument is calibrated according to the manufacturer's instructions, typically with
deionized water.

o A small sample of piperonyl acetone is introduced into the instrument's measuring cell
(often an oscillating U-tube).

o The instrument measures the change in oscillation frequency and calculates the density,
which is then displayed digitally.[3]

Mandatory Visualizations

The following diagrams illustrate the workflows for the experimental determination of the

physical properties discussed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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